Cas no 21771-80-2 (bis(4-iodophenyl)acetic acid)

• Product Name: bis(4-iodophenyl)acetic acid
• CAS No: 21771-80-2
• MF: C₁₄H₁₀I₂O₂
• MW: 464.036948680878
• CID: 1404015
• PubChem ID: 30801
• Update Time: 2025-04-20

bis(4-iodophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• bis(4-iodophenyl)acetic acid
• 2,2-bis(4-iodophenyl)acetic acid
• Benzeneacetic acid, 4-iodo-alpha-(4-iodophenyl)-
• 21771-80-2
• alpha,alpha-Bis(p-iodophenyl)acetic acid
• 3-09-00-03313 (Beilstein Handbook Reference)
• DTXSID80176176
• ACETIC ACID, BIS(p-IODOPHENYL)-
• BRN 2119785

• Inchi： 1S/C14H10I2O2/c15-11-5-1-9(2-6-11)13(14(17)18)10-3-7-12(16)8-4-10/h1-8,13H,(H,17,18)
• InChI Key： JJGVKAUMXWKKSI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C(=O)O)C1C=CC(=CC=1)I

Computed Properties

• Exact Mass: 463.8761
• Monoisotopic Mass: 463.877016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 2.063
• Boiling Point: 469.9°C at 760 mmHg
• Flash Point: 238°C
• Refractive Index: 1.707
• PSA: 37.3